Cas no 129540-23-4 (2-(2-methylphenyl)pyrrolidine)

2-(2-Methylphenyl)pyrrolidine is a chiral pyrrolidine derivative characterized by a substituted phenyl ring at the 2-position, offering structural versatility for synthetic applications. Its rigid pyrrolidine scaffold and methylphenyl substitution enhance steric and electronic properties, making it a valuable intermediate in asymmetric synthesis and pharmaceutical development. The compound’s defined stereochemistry enables precise control in the construction of complex molecules, particularly in the synthesis of bioactive compounds or ligands for catalysis. Its stability under standard conditions and compatibility with common organic transformations further contribute to its utility in research and industrial processes. This compound is particularly relevant for studies requiring tailored chiral frameworks.
2-(2-methylphenyl)pyrrolidine structure
2-(2-methylphenyl)pyrrolidine structure
Product Name:2-(2-methylphenyl)pyrrolidine
CAS No:129540-23-4
MF:C11H15N
MW:161.243502855301
MDL:MFCD02663451
CID:134597
PubChem ID:3861698
Update Time:2025-06-07

2-(2-methylphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 2-(o-Tolyl)pyrrolidine
    • 2-(2-METHYLPHENYL)PYRROLIDINE
    • Pyrrolidine,2-(2-methylphenyl)-
    • 2- o -Tolyl-pyrrolidine oxalic acid salt
    • 2-o-tolyl-pyrrolidine
    • 2-(2-METHYLPHENYL)PYRROLIDINE-HCL
    • 2-(o-tolyl)pyrrolidine hydrochloride
    • 2-(Pyrrolidin-2-yl)toluene, 2-(o-Tolyl)pyrrolidine
    • 129540-23-4
    • EN300-49799
    • FT-0645670
    • Oprea1_652539
    • FS-1997
    • DTXSID90397512
    • CS-0044818
    • J-505671
    • 2-(2-Methylphenyl)pyrrolidine, AldrichCPR
    • BBL020485
    • SCHEMBL3331668
    • 2-o-tolylpyrrolidine
    • AKOS016343615
    • BB 0249507
    • RSXCTIINURQYGA-UHFFFAOYSA-N
    • AR1046
    • A26411
    • 2-(2-METHYLPHENYL)PYRROLIDINE HCl
    • MFCD02663451
    • STK347623
    • 2-(2-methylphenyl)-pyrrolidine
    • AKOS000163560
    • (+/-)-2-(o-tolyl)pyrrolidine
    • Pyrrolidine, 2-(2-methylphenyl)-
    • SY081489
    • 2-(2-methylphenyl)pyrrolidine
    • MDL： MFCD02663451
    • Inchi： 1S/C11H15N/c1-9-5-2-3-6-10(9)11-7-4-8-12-11/h2-3,5-6,11-12H,4,7-8H2,1H3
    • InChI Key： RSXCTIINURQYGA-UHFFFAOYSA-N
    • SMILES： N1CCCC1C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 161.12000
  • Monoisotopic Mass: 161.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Color/Form: Yellow to Brown Solid
  • Density: 0.975
  • Boiling Point: 263 ºC
  • Flash Point: 113 ºC
  • PSA: 12.03000
  • LogP: 2.74830

2-(2-methylphenyl)pyrrolidine Security Information

2-(2-methylphenyl)pyrrolidine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(2-methylphenyl)pyrrolidine Pricemore >>

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